Cas no 52850-03-0 (N-{3-[4-(3,4-dimethylphenyl)piperazin-1-yl]propyl}-N-phenylaniline)

• Product name: N-{3-[4-(3,4-dimethylphenyl)piperazin-1-yl]propyl}-N-phenylaniline
• CAS No: 52850-03-0
• MF: C₂₇H₃₃N₃
• MW: 399.571026563644
• CID: 1584430
• PubChem ID: 3040730

N-{3-[4-(3,4-dimethylphenyl)piperazin-1-yl]propyl}-N-phenylaniline Chemical and Physical Properties

Names and Identifiers

• N-{3-[4-(3,4-dimethylphenyl)piperazin-1-yl]propyl}-N-phenylaniline
• N-[3-[4-(3,4-dimethylphenyl)piperazin-1-yl]propyl]-N-phenylaniline
• Piperazine, 1-(3,4-dimethylphenyl)-4-(3-(diphenylamino)propyl)-
• 52850-03-0
• 5-23-01-00355 (Beilstein Handbook Reference)
• 1-(3-(Diphenylamino)propyl)-4-(3,4-xylyl)piperazine
• DTXSID70200873
• Piperazine, 1-(3-(diphenylamino)propyl)-4-(3,4-xylyl)-
• BRN 0849314

• Inchi： InChI=1S/C27H33N3/c1-23-14-15-27(22-24(23)2)29-20-18-28(19-21-29)16-9-17-30(25-10-5-3-6-11-25)26-12-7-4-8-13-26/h3-8,10-15,22H,9,16-21H2,1-2H3
• InChI Key： UDYPRTCXMDRRIW-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1)N2CCN(CC2)CCCN(C3=CC=CC=C3)C4=CC=CC=C4)C

Computed Properties

• Exact Mass: 399.26769
• Monoisotopic Mass: 399.267448065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 9.7Ų

Experimental Properties

• PSA: 9.72